Cas no 1521473-23-3 (2-(Difluoromethyl)benzo[d]oxazole-7-carboxylic acid)

• Product Name: 2-(Difluoromethyl)benzo[d]oxazole-7-carboxylic acid
• CAS No: 1521473-23-3
• MF: C₉H₅F₂NO₃
• MW: 213.137709379196
• CID: 4819865
• Update Time: 2025-09-28

2-(Difluoromethyl)benzo[d]oxazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)benzo[d]oxazole-7-carboxylic acid

• Inchi： 1S/C9H5F2NO3/c10-7(11)8-12-5-3-1-2-4(9(13)14)6(5)15-8/h1-3,7H,(H,13,14)
• InChI Key： NWQGYLUHHSYTIZ-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=CC=C(C(=O)O)C=2O1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3

Additional information on 2-(Difluoromethyl)benzo[d]oxazole-7-carboxylic acid

2-(Difluoromethyl)benzo[d]oxazole-7-carboxylic Acid (CAS No. 1521473-23-3): A Comprehensive Overview

2-(Difluoromethyl)benzo[d]oxazole-7-carboxylic acid (CAS No. 1521473-23-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzo[d]oxazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a difluoromethyl group and a carboxylic acid moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The 2-(Difluoromethyl)benzo[d]oxazole-7-carboxylic acid is particularly notable for its role in the development of novel therapeutic agents. Researchers have explored its potential in targeting enzymes and receptors involved in various diseases, including inflammation and metabolic disorders. Its unique chemical properties, such as stability and reactivity, make it a preferred choice for medicinal chemists aiming to design next-generation pharmaceuticals.

In addition to its pharmaceutical applications, 2-(Difluoromethyl)benzo[d]oxazole-7-carboxylic acid is also investigated for its use in agrochemical formulations. The compound's ability to act as a building block for pesticides and herbicides has been a topic of interest, especially in the context of sustainable agriculture. With the growing demand for eco-friendly crop protection solutions, this compound could play a pivotal role in addressing global food security challenges.

The synthesis of 2-(Difluoromethyl)benzo[d]oxazole-7-carboxylic acid involves multi-step organic reactions, often starting from readily available precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These innovations align with the broader trend of green chemistry, which emphasizes reducing waste and energy consumption in chemical production.

From a market perspective, the demand for 2-(Difluoromethyl)benzo[d]oxazole-7-carboxylic acid is expected to rise, driven by its versatility and the expanding pharmaceutical and agrochemical sectors. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. Its commercial availability in various purity grades further enhances its accessibility for diverse applications.

Safety and handling of 2-(Difluoromethyl)benzo[d]oxazole-7-carboxylic acid require standard laboratory precautions. While it is not classified as a hazardous material, proper storage conditions—such as keeping it in a cool, dry place—are recommended to maintain its stability. Researchers are advised to consult the material safety data sheet (MSDS) for detailed guidelines on its use.

In summary, 2-(Difluoromethyl)benzo[d]oxazole-7-carboxylic acid (CAS No. 1521473-23-3) is a promising compound with wide-ranging applications in drug development and agrochemical innovation. Its unique structural features and synthetic adaptability position it as a key player in advancing scientific research and industrial processes. As the fields of medicine and agriculture continue to evolve, this compound is likely to remain at the forefront of cutting-edge discoveries.